Cas no 39124-16-8 (4-aminothiane-4-carboxylic acid)

• Product Name: 4-aminothiane-4-carboxylic acid
• CAS No: 39124-16-8
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD06656113
• CID: 319896
• PubChem ID: 336313
• Update Time: 2025-06-09

4-aminothiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid
• 2H-Thiopyran-4-carboxylicacid, 4-aminotetrahydro-
• 4-Aminotetrahydrothiopyran-4-carboxylic acid
• (4-amino-4-carboxy-2,2,6,6-tetramethylpiperidin-1-yl)oxidanyl
• 2,2,6,6-Tetramethylpiperidine-N-oxide-4-amino-4-carboxylic acid
• 2,2,6,6-tetramethylpiperidine-N-oxyl-4-amino-4-carboxylic acid
• 4-amino-1
• 4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl-4-carboxylic acid
• 4-amino-4-carboxy-2,2,6,6-tetramethylpiperidine-1-oxyl
• 4-amino-4-carboxy-2,2,6,6-tetramethylpiperidine-N-oxyl
• 4-amino-4-carboxylic acid-2,2,6,6-tetramethyl-1-piperidinyloxy
• TOAC
• 4-aminothiane-4-carboxylic acid
• DTXSID70959930
• AKOS010574891
• FT-0754583
• CHEBI:167728
• 39124-16-8
• AC6055
• 4-Aminothiapyran-4-carboxylic acid
• 4-Aminotetrahydro-2H-thiopyran-4-carboxylicacid
• Z802893750
• CS-0310453
• 4-Amino-4-carboxyltetrahydrothiapyran
• BDBM50070639
• 4-Amino-tetrahydro-thiopyran-4-carboxylic acid
• SCHEMBL1768745
• A873713
• MFCD06656113
• NSC350024
• 4-Aminothiane-4-carboxylicacid
• TS-00108
• 4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid, AldrichCPR
• NSC-350024
• CCG-357564
• EN300-108712
• AB25459
• 4-amino-4-carboxytetrahydrothiopyran
• 2H-Thiopyran-4-carboxylic acid, 4-aminotetrahydro-
• SY016382
• NS00015985
• 4-Aminotetrahydrothiopyran-4-carboxylicacid
• CHEMBL40198
• 334F9YQ9UP
• DB-069765

• MDL： MFCD06656113
• Inchi： 1S/C6H11NO2S/c7-6(5(8)9)1-3-10-4-2-6/h1-4,7H2,(H,8,9)
• InChI Key： WIPRZHGCPZSPLJ-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(CC1)N

Computed Properties

• Exact Mass: 161.05100
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.62000
• LogP: 0.99580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-aminothiane-4-carboxylic acid

4-aminothiane-4-carboxylic acid (CAS No. 39124-16-8): A Comprehensive Overview

4-aminothiane-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 39124-16-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound, featuring both amino and carboxylic acid functional groups, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The unique structural properties of 4-aminothiane-4-carboxylic acid make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 4-aminothiane-4-carboxylic acid consists of a thiazole ring substituted with an amino group at the 4-position and a carboxylic acid group at the same position. This configuration imparts distinct reactivity and binding capabilities, making it a promising candidate for drug development. The compound's ability to participate in various chemical reactions, such as condensation, cyclization, and coupling reactions, underscores its importance in synthetic chemistry.

In recent years, 4-aminothiane-4-carboxylic acid has been extensively studied for its potential applications in the design of novel therapeutic agents. Researchers have explored its utility in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The thiazole core of 4-aminothiane-4-carboxylic acid provides a scaffold that can be modified to target specific biological pathways, making it a valuable building block for drug discovery.

One of the most notable applications of 4-aminothiane-4-carboxylic acid is in the development of anticancer agents. Studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on various cancer cell lines by interfering with key cellular processes such as proliferation and apoptosis. The carboxylic acid group allows for further functionalization, enabling the creation of prodrugs that can release active species in vivo, thereby enhancing therapeutic efficacy.

The pharmaceutical industry has also shown interest in 4-aminothiane-4-carboxylic acid for its potential role in treating inflammatory and autoimmune diseases. Research indicates that compounds derived from this molecule can modulate inflammatory cytokine production and inhibit the activity of enzymes involved in inflammatory pathways. These findings suggest that 4-aminothiane-4-carboxylic acid-based therapeutics could offer novel treatment strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond pharmaceutical applications, 4-aminothiane-4-carboxylic acid has found utility in material science. Its ability to form coordination complexes with metal ions makes it a valuable ligand in catalysis and sensing applications. For instance, complexes formed with transition metals such as copper and palladium have been explored for their catalytic activity in organic transformations, while complexes with noble metals like gold have been used in sensor devices due to their unique optical properties.

The synthesis of 4-aminothiane-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include the condensation of thiol derivatives with nitriles or cyanoacids, followed by hydrolysis and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making CAS No. 39124-16-8-based compounds more accessible for research and industrial applications.

The growing interest in heterocyclic compounds like 4-aminothiane-4-carboxylic acid has spurred numerous studies aimed at understanding their mechanistic properties and developing new synthetic strategies. Computational chemistry has played a crucial role in these efforts by providing insights into reaction mechanisms and predicting the structures of novel derivatives. Such computational approaches have not only accelerated the discovery process but also facilitated the design of more effective therapeutic agents.

In conclusion, 4-aminothiane-4-carboxylic acid (CAS No. 39124-16-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules, while its applications extend to innovative materials and industrial processes. As research continues to uncover new aspects of this compound's properties and functions, its importance is likely to grow further, driving advancements across multiple scientific disciplines.